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For Researchers, Scientists, and Drug Development Professionals

Introduction
L-α-Methyl-p-tyrosine (L-AMPT), a competitive inhibitor of the enzyme tyrosine hydroxylase, is

a critical tool in neuroscience research for investigating the roles of catecholaminergic

pathways. The p-toluenesulfonate (tosylate) salt of L-α-Methyl-p-tyrosine, herein referred to as

MTPG, offers improved handling and solubility characteristics. Accurate preparation of MTPG
solutions in artificial cerebrospinal fluid (ACSF) is paramount for reproducible and reliable

results in in-vitro electrophysiology experiments, such as those involving brain slices.

This document provides a detailed protocol for the preparation of MTPG stock solutions and

the subsequent calculation of the final concentration in ACSF for experimental use.

Data Presentation
A summary of the key quantitative data for MTPG and its constituent parts is provided in the

table below for easy reference.
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Compound Abbreviation
Molecular
Formula

Molecular
Weight ( g/mol
)

Notes

L-α-Methyl-p-

tyrosine
L-AMPT C₁₀H₁₃NO₃ 195.22

The active

compound.[1][2]

p-

Toluenesulfonic

acid (anhydrous)

p-TsOH C₇H₈O₃S 172.20

Used to form the

tosylate salt.[1]

[3]

p-

Toluenesulfonic

acid

(monohydrate)

p-TsOH·H₂O C₇H₁₀O₄S 190.22

The more

common

commercially

available form.[4]

[5]

L-α-Methyl-p-

tyrosine p-

toluenesulfonate

(MTPG)

MTPG C₁₇H₂₁NO₆S 367.42

Calculated using

the anhydrous

form of p-TsOH.

Note on Solubility: The solubility of α-Methyl-p-tyrosine in aqueous solutions is reported to be

low. One source indicates a solubility of 1.92 mg/mL in water, which can be achieved with

ultrasonication and pH adjustment to 12. Another source reports a solubility of 2.48 g/L. It is

important to note that the solubility in ACSF at physiological pH (typically 7.4) may be different.

Preparation of a concentrated stock solution in a suitable solvent is recommended.

Experimental Protocols
Materials and Reagents

L-α-Methyl-p-tyrosine p-toluenesulfonate (MTPG)

High-purity water (e.g., Milli-Q or equivalent)

Artificial Cerebrospinal Fluid (ACSF) components (see ACSF preparation protocol below)
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Standard laboratory glassware and equipment (e.g., volumetric flasks, pipettes, magnetic

stirrer)

pH meter

0.22 µm syringe filters

Preparation of Artificial Cerebrospinal Fluid (ACSF)
The composition of ACSF can vary between laboratories. A common formulation is provided

below. It is crucial to prepare ACSF fresh daily and to continuously bubble it with carbogen

(95% O₂ / 5% CO₂) for at least 30 minutes before use to ensure proper oxygenation and to

maintain a physiological pH of 7.4.

Reagent Concentration (mM)

NaCl 124

KCl 2.5

KH₂PO₄ 1.25

MgSO₄ 1.3

CaCl₂ 2.5

NaHCO₃ 26

D-Glucose 10

Protocol for Preparing a 10 mM MTPG Stock Solution
Due to the limited solubility of MTPG in neutral pH solutions, it is advisable to prepare a

concentrated stock solution in a solvent in which it is more soluble and then dilute this stock

into the ACSF. Water with pH adjustment or a small amount of a suitable organic solvent like

DMSO can be tested for creating the stock solution. The following protocol outlines the

preparation of an aqueous stock solution.

Calculate the required mass of MTPG:
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To prepare 10 mL of a 10 mM stock solution, the required mass is calculated as follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (g) = 0.010 mol/L x 0.010 L x 367.42 g/mol = 0.0367 g or 36.7 mg

Dissolving the MTPG:

Weigh out 36.7 mg of MTPG and place it in a 15 mL conical tube.

Add a small volume of high-purity water (e.g., 5 mL).

Vortex or sonicate the solution to aid dissolution.

If the MTPG does not fully dissolve, a small amount of 1 M NaOH can be added dropwise

to increase the pH and improve solubility. Monitor the pH and avoid making the solution

overly basic.

Once dissolved, bring the final volume to 10 mL with high-purity water.

Storage:

Filter the stock solution through a 0.22 µm syringe filter to sterilize and remove any

undissolved particles.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C.

Calculating the Final MTPG Concentration in ACSF
To achieve the desired final concentration of MTPG in the ACSF for your experiment, use the

following dilution formula:

M₁V₁ = M₂V₂

Where:

M₁ = Concentration of the stock solution (e.g., 10 mM)
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V₁ = Volume of the stock solution to be added

M₂ = Desired final concentration in ACSF (e.g., 100 µM)

V₂ = Final volume of the ACSF

Example Calculation:

To prepare 100 mL of ACSF with a final MTPG concentration of 100 µM from a 10 mM stock

solution:

Ensure consistent units: Convert the concentrations to the same units (e.g., µM).

M₁ = 10 mM = 10,000 µM

M₂ = 100 µM

Rearrange the formula to solve for V₁:

V₁ = (M₂V₂) / M₁

Calculate the required volume of the stock solution:

V₁ = (100 µM x 100 mL) / 10,000 µM = 1 mL

Final Preparation:

Add 1 mL of the 10 mM MTPG stock solution to 99 mL of pre-oxygenated ACSF to achieve

a final volume of 100 mL and a final MTPG concentration of 100 µM.

Visualizations
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Caption: Workflow for preparing the final MTPG ACSF solution.
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Caption: MTPG inhibits the conversion of Tyrosine to L-DOPA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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